Cas no 1888884-90-9 (6-chloro-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane)

• Product Name: 6-chloro-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
• CAS No: 1888884-90-9
• MF: C₁₀H₁₀ClNO
• MW: 195.645501613617
• CID: 5951147
• PubChem ID: 115097033
• Update Time: 2025-06-08

6-chloro-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane
• 1888884-90-9
• EN300-1129111
• 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane]

• Inchi： 1S/C10H10ClNO/c11-7-1-2-9-8(5-7)12-6-10(13-9)3-4-10/h1-2,5,12H,3-4,6H2
• InChI Key： YGROUAILMITWMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NCC1(CC1)O2

Computed Properties

• Exact Mass: 195.0450916g/mol
• Monoisotopic Mass: 195.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 6-chloro-3,4-dihydrospiro1,4-benzoxazine-2,1'-cyclopropane

Introduction to 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane (CAS No. 1888884-90-9)

The compound 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane (CAS No. 1888884-90-9) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by its unique fusion of a benzoxazine ring with a cyclopropane moiety, exhibits intriguing pharmacological properties that make it a promising candidate for further exploration in drug discovery and development.

At the core of its chemical identity lies the 6-chloro substituent, which introduces a region of electrophilic reactivity that can be exploited for various synthetic transformations. The spirocyclic framework itself contributes to the molecule's rigidity and stability, while the cyclopropane ring adds a conformational constraint that can influence binding interactions with biological targets. This combination of structural features has led to its investigation as a potential scaffold for novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the binding modes of this compound. Studies suggest that the 3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane core can interact with specific pockets on enzymes and receptors, making it a viable candidate for modulating biological pathways associated with diseases such as cancer and inflammation. The presence of the 6-chloro group further enhances its potential by enabling selective functionalization and derivatization.

In the realm of medicinal chemistry, the synthesis of analogs derived from 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane has been extensively studied to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have explored various strategies to modify the benzoxazine ring and the cyclopropane moiety, aiming to enhance bioavailability, reduce toxicity, and improve target specificity. These efforts have yielded several promising derivatives that are currently undergoing preclinical evaluation.

The role of 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane in addressing unmet medical needs has also been highlighted in recent scientific literature. For instance, preliminary studies have demonstrated its potential in inhibiting key enzymes involved in tumor proliferation and angiogenesis. The spirocyclic structure's ability to adopt multiple conformations may facilitate tight binding to these targets, offering a competitive edge over conventional small-molecule drugs.

Moreover, the compound's unique chemical architecture has sparked interest in its application as a building block for more complex molecular entities. By leveraging its reactive sites—such as the 6-chloro position—chemists have been able to construct intricate libraries of derivatives for high-throughput screening. This approach has accelerated the discovery process by enabling rapid assessment of large numbers of compounds for biological activity.

The synthesis of 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2,1'-cyclopropane involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core followed by functional group transformations to introduce the desired substituents. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally sustainable.

As research continues to unfold new possibilities for this compound, 6-chloro-3,4-dihydrospiro[1,4-benzoxazine-2',1'-cyclopropane is poised to play a pivotal role in shaping future therapeutic strategies. Its unique structural features and versatile reactivity make it an invaluable asset in the quest for innovative drug solutions. By integrating cutting-edge synthetic techniques with rigorous biological evaluation, 6-chloro-3',4'-dihydrospiro[1',4'-benzoxazine-2',1''-cyclopropane promises to contribute significantly to advancements in human health.